Cas no 30821-04-6 (2-(quinolin-2-yl)ethanethioamide)

• Product Name: 2-(quinolin-2-yl)ethanethioamide
• CAS No: 30821-04-6
• MF: C₁₁H₁₀N₂S
• MW: 202.275500774384
• CID: 305203
• PubChem ID: 3036260
• Update Time: 2025-05-20

2-(quinolin-2-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-Quinolineethanethioamide
• 2-quinolin-2-ylethanethioamide
• 2-(quinolin-2-yl)ethanethioamide
• AKOS009216890
• Thio-2-quinolineacetamide
• thioquinaldinamide
• MFCD01685783
• 2-Quinolinethioacetamide
• 2-Quinolineacetamide, thio-
• 2-(2-Quinolyl)thioacetamide
• BRN 0473623
• 2-Quinoline thioacetamide
• AG 48
• 30821-04-6
• SCHEMBL11639836
• EN300-1830577
• DTXSID30184822

• Inchi： 1S/C11H10N2S/c12-11(14)7-9-6-5-8-3-1-2-4-10(8)13-9/h1-6H,7H2,(H2,12,14)
• InChI Key： PODSWTXEDPFIJH-UHFFFAOYSA-N
• SMILES： S=C(CC1=CC=C2C=CC=CC2=N1)N

Computed Properties

• Exact Mass: 202.0566
• Monoisotopic Mass: 202.056469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71

Experimental Properties

• Density: 1.278
• Boiling Point: 378.4°C at 760 mmHg
• Flash Point: 182.7°C
• Refractive Index: 1.72
• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-(quinolin-2-yl)ethanethioamide

2-(Quinolin-2-yl)ethanethioamide (CAS No: 30821-04-6)

2-(Quinolin-2-yl)ethanethioamide is a compound with the CAS registry number 30821-04-6, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, combining a quinoline ring with an ethanethioamide group. The quinoline moiety, a bicyclic aromatic system, contributes to the compound's stability and electronic properties, while the ethanethioamide group introduces sulfur-based functionalities that enhance its reactivity and potential applications.

Recent studies have highlighted the importance of quinoline derivatives in various chemical and biological systems. The presence of the quinoline ring in 2-(Quinolin-2-yl)ethanethioamide makes it a valuable substrate for exploring novel chemical reactions and material properties. For instance, researchers have investigated its role in catalytic processes, where the sulfur atom in the ethanethioamide group acts as a Lewis base, facilitating coordination with metal centers. This property has been leveraged in the development of new catalysts for organic synthesis.

The synthesis of 2-(Quinolin-2-yl)ethanethioamide involves a multi-step process that typically begins with the preparation of quinoline derivatives. One common approach is the Friedlander synthesis, which involves the condensation of o-aminoaryl ketones or aldehydes with carbonyl compounds. Subsequent modifications, such as thioamidation, introduce the ethanethioamide group to yield the final product. This compound can also be synthesized via alternative routes, including coupling reactions or thiolation strategies, depending on the desired regiochemistry and stereochemistry.

One of the most promising applications of 2-(Quinolin-2-yl)ethanethioamide lies in its use as a precursor for advanced materials. For example, researchers have explored its potential as a building block for constructing coordination polymers and metal-organic frameworks (MOFs). The sulfur atoms in the ethanethioamide group can coordinate with metal ions, enabling the formation of extended networks with tailored porosity and functionality. These materials have potential applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, 2-(Quinolin-2-yl)ethanethioamide has shown promise in biological systems. Studies have demonstrated that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an antitumor agent. Furthermore, its ability to interact with biological macromolecules, such as proteins and nucleic acids, makes it a candidate for exploring new drug delivery systems or bioimaging agents.

The electronic properties of 2-(Quinolin-2-yl)ethanethioamide have also been studied extensively. Computational chemistry methods have revealed that the compound exhibits a conjugated π-system that extends across both the quinoline and ethanethioamide moieties. This conjugation enhances its optical properties, making it a potential candidate for applications in optoelectronics and photovoltaics. Recent experiments have confirmed that thin films of this compound exhibit efficient charge transport characteristics under UV light irradiation.

From an environmental perspective, 2-(Quinolin-2-yl)ethanethioamide has been evaluated for its biodegradability and toxicity to aquatic organisms. Initial studies suggest that it undergoes slow degradation under aerobic conditions but does not pose significant risks to aquatic ecosystems at concentrations typically encountered in industrial or environmental settings.

In conclusion, 2-(Quinolin-2-yl)ethanethioamide (CAS No: 30821-04-6) is a versatile compound with diverse applications across multiple disciplines. Its unique structure combines the stability of quinoline derivatives with the reactivity of sulfur-based functionalities, making it an attractive target for both fundamental research and industrial development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.